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Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of stock solutions
of Decanoic acid-d19, a deuterated medium-chain fatty acid. Accurate preparation of stock
solutions is critical for ensuring reproducibility and reliability in experimental settings, including
metabolic studies, pharmacokinetic analyses, and as an internal standard in mass
spectrometry.

Properties of Decanoic Acid-d19

Decanoic acid-d19 (Capric acid-d19) is a saturated fatty acid with 19 deuterium atoms, which
makes it an ideal internal standard for mass spectrometry-based quantification of its non-
deuterated counterpart, decanoic acid.[1] A summary of its key physical and chemical
properties is provided in the table below.
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Property Value References
Molecular Formula C10HD1902 [2][3]
Molecular Weight 191.38 g/mol [41[5]
Appearance Solid or oll [2][4]

Melting Point 30-32°C [4]

Boiling Point 268-270 °C [4]

Density 0.991 g/mL at 25 °C [4]

Purity >98% [41[5]

Isotopic Purity

=98 atom % D

[4]

Soluble in DMF (25 mg/ml),
DMSO (10 mg/ml), and

Solubility o [2][6]
Ethanol (25 mg/ml). Limited
solubility in water.

. Stable for at least 4 years

Stability [2]
when stored properly.
Store at room temperature,

Storage protected from light and [5]

moisture.

Experimental Protocols

The following protocols detail the preparation of Decanoic acid-d19 stock solutions for two

common applications: use as an internal standard in mass spectrometry and for cell culture

experiments.

Preparation of a Stock Solution for Mass Spectrometry

This protocol describes the preparation of a high-concentration stock solution in an organic

solvent, suitable for use as an internal standard in GC-MS or LC-MS analysis.

Materials:
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» Decanoic acid-d19

e High-purity ethanol (=99.8%)

e Analytical balance

e Volumetric flask (e.g., 1 mL, 5 mL, or 10 mL)

o Pipettes

» Vortex mixer

o Amber glass vials with PTFE-lined caps for storage
Procedure:

» Equilibration: Allow the container of Decanoic acid-d19 to come to room temperature before
opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of Decanoic acid-d19 using an analytical
balance. For example, to prepare a 1 mg/mL stock solution, weigh 1 mg of the compound.

 Dissolution: Transfer the weighed Decanoic acid-d19 to a volumetric flask. Add a small
amount of ethanol to dissolve the compound. If necessary, gently warm the solution to 40-
50°C and sonicate to ensure complete dissolution.

e Volume Adjustment: Once completely dissolved, bring the solution to the final desired
volume with ethanol.

» Homogenization: Cap the flask and vortex the solution for 30 seconds to ensure
homogeneity.

o Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined cap to protect it
from light. Store at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[5][7] To avoid repeated freeze-thaw cycles, it is recommended to
aliquot the stock solution into smaller, single-use vials.[5]

Preparation of a Stock Solution for Cell Culture
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Due to the limited solubility of fatty acids in aqueous media, a carrier molecule such as bovine
serum albumin (BSA) is often used to facilitate their delivery to cells in culture.[8][9]

Materials:

Decanoic acid-d19

e Ethanol (=99.8%)

o Fatty acid-free Bovine Serum Albumin (BSA)

e Phosphate-buffered saline (PBS) or cell culture medium
 Sterile conical tubes

o Water bath

o Sterile filter (0.22 pm)

e Laminar flow hood

Procedure:

e Prepare a High-Concentration Stock in Ethanol: Prepare a concentrated stock solution of
Decanoic acid-d19 in ethanol (e.g., 100 mM) following the protocol outlined in section 2.1.

o Prepare a BSA Solution: In a sterile conical tube inside a laminar flow hood, prepare a
solution of fatty acid-free BSA in PBS or serum-free cell culture medium (e.g., 10% w/v).
Dissolve the BSA by gently swirling or placing it on a shaker at 37°C. Do not vortex, as this
can cause frothing and denaturation of the protein.

o Complexation of Decanoic Acid-d19 with BSA:
o Warm the BSA solution to 37°C in a water bath.

o Slowly add the ethanolic stock solution of Decanoic acid-d19 dropwise to the warm BSA
solution while gently swirling. The final concentration of ethanol in the cell culture medium
should be kept low (typically <0.5%) to avoid solvent toxicity.[10]
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o Incubate the mixture at 37°C for at least 30 minutes with gentle agitation to allow for the
complexation of the fatty acid to BSA.

 Sterilization and Storage:

o Sterilize the final Decanoic acid-d19-BSA complex solution by passing it through a 0.22
um sterile filter.

o Aliquots can be stored at -20°C.

Workflow Diagrams

The following diagrams illustrate the experimental workflows for preparing Decanoic acid-d19
stock solutions.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1591744?utm_src=pdf-body
https://www.benchchem.com/product/b1591744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Stock Solution for Mass Spectrometry
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© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution for Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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